Cas no 2411178-30-6 (2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide)

2-Chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide is a chiral acetamide derivative featuring a thiophene moiety and a hydroxyl-functionalized butyl chain. Its structural complexity, including the stereocenter at the (2S)-position, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The presence of the chloroacetamide group enhances reactivity, enabling selective alkylation or further functionalization. The thiophene ring contributes to potential electronic and binding properties, while the hydroxyl group offers a handle for derivatization. This compound is suited for applications in medicinal chemistry and materials science, where precise molecular design is critical. Proper handling is advised due to its reactive functional groups.
2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide structure
2411178-30-6 structure
Product Name:2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide
CAS No:2411178-30-6
MF:C12H18ClNO2S
MW:275.79482126236
CID:5974834
PubChem ID:165778981
Update Time:2025-10-29

2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide
    • EN300-26619944
    • 2-chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(2-methylthiophen-3-yl)methyl]acetamide
    • Z4323339219
    • 2411178-30-6
    • Inchi: 1S/C12H18ClNO2S/c1-3-11(8-15)14(12(16)6-13)7-10-4-5-17-9(10)2/h4-5,11,15H,3,6-8H2,1-2H3/t11-/m0/s1
    • InChI Key: ZCWYEUGGKRAISG-NSHDSACASA-N
    • SMILES: ClCC(N(CC1C=CSC=1C)[C@H](CO)CC)=O

Computed Properties

  • Exact Mass: 275.0746777g/mol
  • Monoisotopic Mass: 275.0746777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.8Ų

2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26619944-0.05g
2-chloro-N-[(2S)-1-hydroxybutan-2-yl]-N-[(2-methylthiophen-3-yl)methyl]acetamide
2411178-30-6 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide

Introduction to 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide (CAS No. 2411178-30-6)

2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2411178-30-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a chloro group, a (2S)-1-hydroxybutan-2-yl moiety, and an N-(2-methylthiophen-3-yl) substituent, contribute to its distinctive chemical and pharmacological properties.

The synthesis of 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The stereochemistry of the (2S)-configuration is particularly critical, as it influences the compound's biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further exploration of its potential applications.

One of the most compelling aspects of 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide is its demonstrated efficacy in various preclinical studies. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases. The interaction between the chloro group and biological targets appears to enhance its binding affinity, while the (2S)-1-hydroxybutan-2-yl and N-(2-methylthiophen-3-yl) moieties contribute to its selectivity and potency.

Recent studies have also highlighted the potential of 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide in the treatment of neurological disorders. Its ability to modulate specific neurotransmitter systems has been observed in both in vitro and in vivo models. The compound's unique structural features allow it to interact with multiple targets, suggesting a multifaceted mechanism of action that could be exploited for therapeutic benefit.

The pharmacokinetic profile of 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide has been thoroughly investigated to ensure its suitability for clinical development. Studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its efficacy and safety. The presence of the chloro group influences its metabolic pathways, while the stereochemistry at the (2S)-position contributes to its stability and bioavailability.

In conclusion, 2-chloro-N-(2S)-1-hydroxybutan-2-yl-N-(2-methylthiophen-3-yl)methylacetamide is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a crucial role in the development of next-generation medications.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd